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Compound of Interest

Compound Name: Red 15

Cat. No.: B1170414

Abstract: This document provides a comprehensive technical guide on C.I. Disperse Red 15
(C.I. 60710), an anthraquinone-based dye. It is intended for researchers, scientists, and
professionals in drug development and materials science. This guide covers the fundamental
chemical and physical properties, manufacturing methods, common applications, and relevant
toxicological data. A detailed experimental protocol for dyeing polyester fibers is provided,
along with a workflow visualization to illustrate the process.

Chemical and Physical Properties

Disperse Red 15, also known by its chemical name 1-Amino-4-hydroxyanthraquinone, is a non-
ionic dye characterized by its anthraquinone structure.[1] This structure is responsible for its
color and dyeing properties. The dye is sparingly soluble in water but shows solubility in
organic solvents such as acetone, ethanol, and benzene.[1][2] Its key quantitative properties
are summarized in the table below.
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Property Value Source

1-Amino-4-hydroxyanthracene-

IUPAC Name 9 10-dione [3]

C.l. Name Disperse Red 15, 60710 [1]

CAS Number 116-85-8 [1112]14]
Molecular Formula C14H9oNOs3 [1112114115]
Molecular Weight 239.23 g/mol [1][41[5]
Melting Point 207-209 °C [2]

Boiling Point 381.88 °C (estimated) [2]
Density 1.2326 g/cm3 (estimated) [2][4]

Soluble in acetone, ethanol,

Solubility benzene, linseed oil, DMSO.[1]
[21[4]
Appearance Red powder. [6]

Synthesis and Manufacturing

The synthesis of Disperse Red 15 can be achieved through several chemical pathways,
primarily involving the modification of anthraquinone precursors.[1] Key manufacturing methods
include:

e Ammoniation: Reacting 1,4-Dihydroxyanthracene-9,10-dione leuco with ammonia under
pressure.[1]

 Nitration and Reduction: Nitrifying 1-Hydroxyanthracene-9,10-dione in the presence of
sulfuric and boric acids, followed by the reduction of the resulting 1-Hydroxy-4-
nitroanthracene-9,10-dione.[1]

o From 1-Methoxyanthracene-9,10-dione: A process involving sequential nitration, hydrolysis,
and reduction.[1]
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e Hydrolysis: The hydrolysis of N-(4-chloro-9,10-dioxo-9,10-dihydroanthracen-1-yl)benzamide.
[1]

A patented preparation method involves reacting hydroquinone with mandelic acid, followed by
a reaction with propoxy mandelic acid, and finally oxidation with chloranil to yield the target
product with high purity.[7]

Applications in Research and Industry

Disperse Red 15 is primarily utilized as a disperse dye for hydrophobic synthetic fibers. Its
small molecular size and lack of water-solubilizing groups allow it to diffuse into the fiber
structure under high-temperature conditions.

o Textile Dyeing: It is widely used for dyeing polyester, polyamide, acetate, and acrylic fibers.
[1] It is suitable for high-temperature and high-pressure dyeing methods.[6]

o Plastics and Other Materials: The dye can also be used for coloring plastics and sheep wool.

[1]

o Fluorescent Indicator: C.l. Disperse Red 15 is noted for its use as a fluorescent indicator in
scientific applications.[4]

» Research Applications: Its solubility in supercritical carbon dioxide has been studied,
indicating its potential use in environmentally benign dyeing processes.[8]

Experimental Protocol: High-Temperature Exhaust
Dyeing of Polyester

This protocol outlines a standard laboratory procedure for dyeing polyester fabric with Disperse
Red 15. The high-temperature exhaust method is effective for achieving deep and uniform
shades on polyester.

4.1 Materials and Reagents
o Polyester fabric (pre-scoured)

o Disperse Red 15 powder
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Dispersing agent (e.g., sodium lignosulfonate)

Acetic acid (for pH adjustment)

Sodium hydrosulfite

Sodium hydroxide

Deionized water

4.2 Equipment

High-temperature, high-pressure laboratory dyeing machine

Beakers and graduated cylinders

Magnetic stirrer and hot plate

pH meter

Analytical balance
4.3 Procedure

» Fabric Preparation: Begin with scoured polyester fabric to ensure it is free from oils, waxes,
and other impurities that could hinder dye uptake.

» Dye Bath Preparation:

o Accurately weigh the required amount of Disperse Red 15 (e.g., 1-3% on weight of fabric,
depending on desired shade).[9]

o Create a paste by mixing the dye powder with a small amount of a dispersing agent and
cold water.

o Add this paste to the main dye bath, which contains deionized water.

o Adjust the pH of the dye bath to a range of 4.5-5.5 using acetic acid.[9]
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» Dyeing Process:
o Place the polyester fabric into the dyeing machine and add the prepared dye bath.

o Seal the machine and begin agitation. Gradually raise the temperature to 130°C over 30-
40 minutes.[9]

o Maintain the temperature at 130°C for 30-60 minutes to allow for complete dye diffusion

and fixation within the polyester fibers.[9]

o After the holding period, cool the machine slowly to approximately 80°C before draining
the dye bath.[9]

e Reduction Clearing (Post-Dyeing Treatment):

o Prepare a clearing bath containing 1-2 g/L of sodium hydrosulfite and 1-2 g/L of sodium
hydroxide.[9]

o Treat the dyed fabric in this solution at 70-80°C for approximately 15 minutes.[9] This step
removes unfixed dye from the fiber surface, significantly improving wash and rubbing

fastness.
o Rinse the fabric thoroughly, first with hot water and then with cold water.
o Final Steps:
o Neutralize the fabric with a dilute solution of acetic acid if necessary.
o Dry the dyed fabric.

Process Visualization

The following diagram illustrates the workflow for the high-temperature exhaust dyeing of
polyester fabric with Disperse Red 15.
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Experimental Workflow for Polyester Dyeing
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Caption: Workflow for dyeing polyester with Disperse Red 15.
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Toxicology and Safety

The toxicological data for Disperse Red 15 are limited. However, due to its classification as an
anthraquinone derivative, caution is advised. Some related anthraquinone dyes have been
identified as potential carcinogens. A genotoxic mode of action cannot be ruled out for this
class of chemicals. In the European Union, C.I. Disperse Red 15 is included in the list of
substances prohibited in cosmetic products. As with many dyes, there is a potential for skin
sensitization, and appropriate personal protective equipment should be used when handling
the powdered form to avoid inhalation and skin contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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